Cas no 1334679-29-6 ({4-(3,5-dimethyl-1H-pyrazol-1-yl)methylphenyl}boronic acid)

• Product Name: {4-(3,5-dimethyl-1H-pyrazol-1-yl)methylphenyl}boronic acid
• CAS No: 1334679-29-6
• MF: C₁₂H₁₅BN₂O₂
• MW: 230.070702791214
• MDL: MFCD16198413
• CID: 5207792
• PubChem ID: 54970781
• Update Time: 2025-05-25

{4-(3,5-dimethyl-1H-pyrazol-1-yl)methylphenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

• {4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]phenyl}boronic acid
• [4-[(3,5-Dimethylpyrazol-1-yl)methyl]phenyl]boronic acid
• Boronic acid, B-[4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]phenyl]-
• {4-(3,5-dimethyl-1H-pyrazol-1-yl)methylphenyl}boronic acid

• MDL： MFCD16198413
• Inchi： 1S/C12H15BN2O2/c1-9-7-10(2)15(14-9)8-11-3-5-12(6-4-11)13(16)17/h3-7,16-17H,8H2,1-2H3
• InChI Key： UXDCWYBADAHEJK-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)CN1C(C)=CC(C)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 245
• Topological Polar Surface Area: 58.3

Additional information on {4-(3,5-dimethyl-1H-pyrazol-1-yl)methylphenyl}boronic acid

Exploring the Potential of {4-(3,5-Dimethyl-1H-Pyrazol-1-yl)Methylphenyl}Boronic Acid

The compound with CAS No. 1334679-29-6, commonly referred to as {4-(3,5-Dimethyl-1H-Pyrazol-1-yl)Methylphenyl}Boronic Acid, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of boronic acid, featuring a unique structure that combines a pyrazole ring with a phenyl group. The presence of the pyrazole moiety, which is a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the versatility of this compound in various synthetic pathways. Its structure allows for easy functionalization, making it a valuable intermediate in the synthesis of complex molecules. The boronic acid group is particularly reactive and can undergo cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely used in the construction of biaryl compounds. This reactivity has positioned the compound as a key player in modern organic synthesis.

One of the most promising applications of {4-(3,5-Dimethyl-1H-Pyrazol-1-yl)Methylphenyl}Boronic Acid lies in its potential use in drug discovery. The pyrazole ring is known for its ability to act as a bioisostere, offering structural diversity while maintaining pharmacokinetic properties. Researchers have explored its role in developing new leads for anti-inflammatory agents and anticancer drugs. For instance, studies have shown that derivatives of this compound exhibit selective inhibition against certain enzymes associated with chronic inflammatory diseases.

In addition to its medicinal chemistry applications, this compound has also found relevance in materials science. The phenylboronic acid moiety can serve as a building block for constructing advanced materials, such as organic semiconductors and stimuli-responsive polymers. Recent advancements in polymer chemistry have demonstrated that incorporating this compound into polymer networks can enhance their mechanical properties and responsiveness to external stimuli.

The synthesis of {4-(3,5-Dimethyl-1H-Pyrazol-1-yl)Methylphenyl}Boronic Acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of an arylboronic acid with a substituted pyrazole derivative through palladium-catalyzed cross-coupling reactions. This method ensures high yields and excellent regioselectivity, making it suitable for large-scale production.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of this compound. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its environmental impact and develop sustainable synthesis routes.

In conclusion, {4-(3,5-Dimethyl-1H-Pyrazol-1-yl)Methylphenyl}Boronic Acid represents a versatile and promising compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an invaluable tool for chemists seeking to develop innovative solutions across various industries.